Cas no 632300-63-1 (2-[(6-Amino-9-benzyl-9H-purin-8-yl)thio]-propanoic acid)

• Product Name: 2-[(6-Amino-9-benzyl-9H-purin-8-yl)thio]-propanoic acid
• CAS No: 632300-63-1
• MF: C₁₅H₁₅N₅O₂S
• MW: 329.376900911331
• CID: 1067908
• PubChem ID: 2772501
• Update Time: 2025-04-20

2-[(6-Amino-9-benzyl-9H-purin-8-yl)thio]-propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(6-Amino-9-benzyl-9H-purin-8-yl)thio]-propanoic acid
• 2-[(6-AMINO-9-BENZYL-9H-PURIN-8-YL)THIO]PROPANOIC ACID
• AR-422/41598846
• AKOS016842230
• 2-((6-Amino-9-benzyl-9H-purin-8-yl)thio)propanoicacid
• 2-[(6-amino-9-benzyl-9H-purin-8-yl)sulfanyl]propanoic acid
• 2-(6-amino-9-benzylpurin-8-yl)sulfanylpropanoic acid
• 2-[(6-amino-9-benzylpurin-8-yl)sulfanyl]propanoic acid
• AKOS001680079
• CCG-120248
• SR-01000104259-1
• 2-((6-Amino-9-benzyl-9H-purin-8-yl)thio)propanoic acid
• A917572
• SR-01000104259
• 632300-63-1

• MDL： MFCD03765604
• Inchi： 1S/C15H15N5O2S/c1-9(14(21)22)23-15-19-11-12(16)17-8-18-13(11)20(15)7-10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3,(H,21,22)(H2,16,17,18)
• InChI Key： SSDVMCMHDZFAKI-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)C)C1=NC2C(N)=NC=NC=2N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 329.09464591g/mol
• Monoisotopic Mass: 329.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 132Ų

2-[(6-Amino-9-benzyl-9H-purin-8-yl)thio]-propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines